Cas no 80173-68-8 (3-Isoxazolecarbonylchloride, 5-(chloromethyl)-)

• Product Name: 3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
• CAS No: 80173-68-8
• MF: C₅H₃Cl₂NO₂
• MW: 179.988819360733
• CID: 707627
• PubChem ID: 13001899
• Update Time: 2025-04-19

3-Isoxazolecarbonylchloride, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonylchloride, 5-(chloromethyl)-
• 5-(Chloromethyl)-3-isoxazolecarbonylchloride
• 3-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI)
• 5-(chloromethyl)-1,2-oxazole-3-carbonyl chloride
• 5-chloromethylisoxazole-3-carboxylic acid chloride
• SCHEMBL3066466
• DTXSID60514774
• 80173-68-8
• 5-Chloromethylisoxazole-3-carbonyl chloride
• HYFPPIFPJXGAJN-UHFFFAOYSA-N

• Inchi： 1S/C5H3Cl2NO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
• InChI Key： HYFPPIFPJXGAJN-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)Cl)=NO1

Computed Properties

• Exact Mass: 178.9540837g/mol
• Monoisotopic Mass: 178.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles